Cas no 1798402-59-1 ((2E)-N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-3-(furan-2-yl)prop-2-enamide)

• Product Name: (2E)-N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-3-(furan-2-yl)prop-2-enamide
• CAS No: 1798402-59-1
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5408957
• Update Time: 2025-07-16

(2E)-N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-3-(furan-2-yl)prop-2-enamide
• (2E)-N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-3-(furan-2-yl)prop-2-enamide

• Inchi： 1S/C20H21N3O3/c24-19(8-7-16-4-3-13-25-16)21-14-15-9-11-23(12-10-15)20-22-17-5-1-2-6-18(17)26-20/h1-8,13,15H,9-12,14H2,(H,21,24)/b8-7+
• InChI Key： SMPWAWABDMREBZ-BQYQJAHWSA-N
• SMILES： C(NCC1CCN(C2=NC3=CC=CC=C3O2)CC1)(=O)/C=C/C1=CC=CO1

Additional information on (2E)-N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-3-(furan-2-yl)prop-2-enamide

Introduction to (2E)-N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl)methyl]-3-(furan-2-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

Chemical biology has witnessed significant advancements in the development of novel compounds that exhibit promising pharmacological properties. Among these, the compound with the CAS number 1798402-59-1 and the product name (2E)-N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl)methyl]-3-(furan-2-yl)prop-2-enamide stands out as a compound of considerable interest. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in therapeutic interventions and its unique chemical interactions.

The molecular framework of this compound is composed of several key functional groups that contribute to its distinct pharmacological profile. The presence of a piperidine moiety linked to a benzoxazole ring provides a scaffold that is known to interact favorably with biological targets. Specifically, the piperidine ring is a common pharmacophore in many bioactive molecules, often contributing to their binding affinity and selectivity. The benzoxazole moiety, on the other hand, is well-documented for its role in various biological processes, including modulation of enzyme activity and receptor binding.

The compound also features a furan substituent at the propenamide position, which adds another layer of complexity to its chemical behavior. Furan derivatives are known for their diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. The combination of these structural elements in (2E)-N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl)methyl]-3-(furan-2-yl)prop-2-enamide suggests a multifaceted interaction with biological systems.

In recent years, there has been a surge in research aimed at identifying novel compounds with therapeutic potential. The compound in question has been the subject of several studies exploring its pharmacological properties. One of the most intriguing aspects of this molecule is its potential as an inhibitor of specific enzymes and receptors implicated in various diseases. For instance, preliminary studies have suggested that it may interact with enzymes involved in metabolic pathways, potentially making it a candidate for treating conditions related to metabolic dysregulation.

Moreover, the structural features of this compound make it an attractive candidate for further development as an antimicrobial agent. The benzoxazole and piperidine moieties are known to disrupt bacterial cell wall synthesis and interfere with essential bacterial enzymes. These properties have been exploited in the design of several antibiotics targeting Gram-positive and Gram-negative bacteria. The furan substituent may also contribute to its antimicrobial activity by disrupting bacterial membrane integrity.

The synthesis and characterization of this compound have been areas of active research. Advanced synthetic methodologies have been employed to construct its complex molecular framework while ensuring high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have played crucial roles in achieving this goal. The successful synthesis of this compound underscores the growing capabilities in organic chemistry and medicinal chemistry.

The pharmacokinetic properties of (2E)-N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl)methyl]-3-(furan-2-yl)prop-2-enamide are also subjects of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical efficacy and safety profile. Preliminary studies have indicated that this compound exhibits favorable solubility characteristics, which could enhance its bioavailability upon administration. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for more sustained therapeutic effects.

In conclusion, the compound with CAS number 1798402-59-1 and the product name (2E)-N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl)methyl]-3-(furan-2-yI)propenamide represents a significant advancement in chemical biology. Its unique molecular structure and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.